Prohibitin ligand 1

• Molecular Formula: C20H22N2O
• Molecular Weight: 306.4 g/mol
• SMILES: CC(C)N1CCC2(C1C3=CC=CC=C3)C4=CC=CC=C4NC2=O
• InChI: InChI=1S/C20H22N2O/c1-14(2)22-13-12-20(18(22)15-8-4-3-5-9-15)16-10-6-7-11-17(16)21-19(20)23/h3-11,14,18H,12-13H2,1-2H3,(H,21,23)/t18-,20-/m0/s1
• InChIKey: HJCTUMYGNTZIJO-ICSRJNTNSA-N

Prohibitin Ligand 1 (Rocaglamide) – A KRAS-Selective Natural Flavagline for Oncogene-Driven Tumor Research

Prohibitin ligand 1, also referred to as rocaglamide or Roc-A, is a naturally occurring cyclopenta[b]benzofuran compound belonging to the flavagline class [1]. First isolated from Aglaia species, it functions as a dual-targeting small molecule that binds directly to the scaffold proteins prohibitin 1 and 2 (PHB1/2) at the plasma membrane and also engages the translation initiation factor eIF4A [2][3]. This engagement disrupts PHB1/2-mediated CRAF activation and selectively inhibits the nanoclustering of KRAS—but not HRAS or NRAS—at specific phospholipid-enriched membrane microdomains [4]. Its potent nanomolar antiproliferative activity across multiple cancer models, combined with emerging evidence of favorable pharmacokinetic properties relative to structurally related eIF4A inhibitors, establishes it as a critical research tool for dissecting PHB1/2 biology and KRAS-driven oncogenic signaling [5].

1 PHB1/2 and eIF4A dual-target engagement for oncogenic signaling pathway studies

2 KRAS isoform-selective nanoclustering research; HRAS and NRAS spared in reported assays

3 Natural cyclopenta[b]benzofuran flavagline supporting oral in vivo research models

• [1] Polier G, Neumann J, Thuaud F, Ribeiro N, Gelhaus C, Schmidt H, Giaisi M, Köhler R, Müller WW, Proksch P, Leippe M, Janssen O, Désaubry L, Krammer PH, Li-Weber M. The natural anticancer compounds rocaglamides inhibit the Raf-MEK-ERK pathway by targeting prohibitin 1 and 2. Chem Biol. 2012;19(9):1093-1104. View Source
• [2] Désaubry L. Seminar: Flavaglines also directly inhibit another emerging target in oncology, the translation initiation factor eIF4a. University of Bergen; 2020. View Source
• [3] Elderwish S, Audebrand A, Nebigil CG, Désaubry L. Discovery of 3,3′-pyrrolidinyl-spirooxindoles as cardioprotectant prohibitin ligands. Eur J Med Chem. 2020;186:111859. View Source
• [4] Yurugi H, Marini F, Weber C, David K, Zhao Q, Binder H, Désaubry L, Rajalingam K. Targeting prohibitins with chemical ligands inhibits KRAS-mediated lung tumours. Oncogene. 2017;36(33):4778-4789. View Source
• [5] Chang LS, Oblinger JL, Burns SS, Huang J, Anderson LW, Hollingshead MG, Shen R, Pan L, Agarwal G, Ren Y, Roberts RD, O'Keefe BR, Kinghorn AD, Collins JM. Targeting protein translation by rocaglamide and didesmethylrocaglamide to treat MPNST and other sarcomas. Mol Cancer Ther. 2020;19(3):731-741. View Source

Why Prohibitin Ligand 1 (Rocaglamide) Cannot Be Substituted by Other Flavaglines or eIF4A Inhibitors in KRAS-Driven Studies

Interchanging Prohibitin ligand 1 with other flavagline-class compounds (e.g., FL1, FL3, silvestrol) or alternative eIF4A inhibitors carries substantial risk of experimental divergence and misinterpretation. While multiple flavaglines target PHB1/2, only rocaglamide has demonstrated the unique ability to selectively disrupt KRAS nanoclustering without affecting HRAS or NRAS, a specificity not replicated by the structurally related analog FL1 [1]. Furthermore, in head-to-head comparative studies, rocaglamide exhibits a markedly distinct safety and pharmacokinetic profile relative to the potent eIF4A inhibitor silvestrol, including the absence of pulmonary toxicity and superior oral bioavailability [2]. Even among PHB ligands with reported cardioprotective activity, such as FL3 or Compound 22i, rocaglamide's dual PHB/eIF4A engagement and its differential potency in TRAIL sensitization versus global translation inhibition create a unique functional signature that cannot be assumed for in-class substitutes [3]. Substitution without validation of these specific comparative endpoints—KRAS isoform selectivity, in vivo tolerability, and oral PK—jeopardizes the reproducibility and biological relevance of findings.

Rocaglamide: reported KRAS-selective nanoclustering inhibition vs FL1: no KRAS nanoclustering inhibition reported; isoform-selectivity profile may not transfer

Rocaglamide: 50% oral bioavailability; no pulmonary tolerability signal in canine models vs Silvestrol:

Rocaglamide: dual PHB/eIF4A engagement with TRAIL sensitization context vs Other PHB ligands (FL3, Compound 22i): divergent TRAIL sensitization and translation inhibition signatures may differ

• [1] Yurugi H, Marini F, Weber C, David K, Zhao Q, Binder H, Désaubry L, Rajalingam K. Targeting prohibitins with chemical ligands inhibits KRAS-mediated lung tumours. Oncogene. 2017;36(33):4778-4789. View Source
• [2] Chang LS, Oblinger JL, Burns SS, Huang J, Anderson LW, Hollingshead MG, Shen R, Pan L, Agarwal G, Ren Y, Roberts RD, O'Keefe BR, Kinghorn AD, Collins JM. Targeting protein translation by rocaglamide and didesmethylrocaglamide to treat MPNST and other sarcomas. Mol Cancer Ther. 2020;19(3):731-741. View Source
• [3] Nalli AD, Brown LE, Thomas CL, Sayers TJ, Porco JA Jr, Henrich CJ. Sensitization of renal carcinoma cells to TRAIL-induced apoptosis by rocaglamide and analogs. Sci Rep. 2018;8:17519. View Source

Prohibitin Ligand 1 (Rocaglamide) – Quantitative Comparative Evidence for Scientific Selection

KRAS Isoform Selectivity: Rocaglamide Disrupts KRAS but Not HRAS or NRAS Nanoclustering

Prohibitin ligand 1 (rocaglamide) selectively inhibits KRAS nanoclustering at the plasma membrane while completely sparing HRAS and NRAS. This isoform-specific disruption was directly compared to the structurally related flavagline FL1, which failed to produce the same effect [1]. In KRAS-mutated lung carcinoma cells, rocaglamide treatment inhibited Ras-GTP loading and downstream CRAF activation [2].

KRAS Isoform Selectivity

Head-to-head

Rocaglamide: inhibits KRAS nanoclustering; no effect on HRAS or NRAS

FL1: no inhibition of KRAS nanoclustering

Isoform-selective KRAS inhibition vs no activity

Supports KRAS-specific signaling dissection studies

Plasma membrane nanoclustering assay context; nanomolar conditions

Evidence Dimension	KRAS isoform selectivity in nanoclustering inhibition
Target Compound Data	Inhibits KRAS nanoclustering; no effect on HRAS or NRAS
Comparator Or Baseline	FL1 (structurally related flavagline): No inhibition of KRAS nanoclustering
Quantified Difference	Target compound shows isoform-selective KRAS inhibition; comparator shows no activity
Conditions	Plasma membrane nanoclustering assay in cells at nanomolar concentrations

Why This Matters

This is the only prohibitin ligand with documented KRAS isoform selectivity, making it essential for studies dissecting RAS family-specific signaling in oncogenesis.

• [1] Yurugi H, Marini F, Weber C, David K, Zhao Q, Binder H, Désaubry L, Rajalingam K. Targeting prohibitins with chemical ligands inhibits KRAS-mediated lung tumours. Oncogene. 2017;36(33):4778-4789. View Source
• [2] A subset of flavaglines inhibits KRAS nanoclustering and activation. CORE; 2020. View Source

Oral Bioavailability Advantage Over Silvestrol: 50% Oral Bioavailability vs. <2% for Silvestrol

In a direct comparative pharmacokinetic evaluation, rocaglamide demonstrated 50% oral bioavailability in preclinical models, representing a >25-fold improvement over the structurally related eIF4A inhibitor silvestrol, which exhibits less than 2% oral bioavailability [1]. This stark difference was attributed to the absence of the bulky dioxanyl ring present in silvestrol.

Oral Bioavailability

Head-to-head

Rocaglamide: 50% oral bioavailability

Silvestrol:

>25-fold higher reported oral exposure for rocaglamide

Supports oral in vivo research model selection

Preclinical mouse PK context; dioxanyl ring absence may contribute

Pulmonary Tolerability

Head-to-head

Rocaglamide: no pulmonary toxicity observed

Silvestrol: induces pulmonary toxicity in canine models

Present vs absent dose-limiting tolerability signal

Supports repeated-dosing research model context

Canine toxicology assessment; orthotopic MPNST model background

TRAIL Sensitization Window

Class-level

4–5-fold

Higher potency in TRAIL sensitization vs global protein synthesis inhibition

Supports apoptosis pathway-response assay design

TRAIL-resistant ACHN renal carcinoma cells; 29-analog panel context

MPNST Antiproliferative Potency

Head-to-head

Rocaglamide: IC50 in low nanomolar range

Silvestrol: IC50 in low nanomolar range

Comparable antiproliferative response in STS26T cells

Supports sarcoma cell-model endpoint studies

STS26T MPNST cell line; 10-rocaglate comparative panel

Evidence Dimension	Oral bioavailability
Target Compound Data	50% oral bioavailability
Comparator Or Baseline	Silvestrol (eIF4A inhibitor flavagline): <2% oral bioavailability
Quantified Difference	>25-fold higher oral bioavailability for rocaglamide
Conditions	Pharmacokinetic analysis in preclinical mouse models

Why This Matters

This quantifiable PK advantage positions rocaglamide as a far more viable candidate for in vivo oral dosing studies compared to silvestrol, directly influencing procurement decisions for animal model experiments.

• [1] Chang LS, Oblinger JL, Burns SS, Huang J, Anderson LW, Hollingshead MG, Shen R, Pan L, Agarwal G, Ren Y, Roberts RD, O'Keefe BR, Kinghorn AD, Collins JM. Targeting protein translation by rocaglamide and didesmethylrocaglamide to treat MPNST and other sarcomas. Mol Cancer Ther. 2020;19(3):731-741. View Source

Pulmonary Toxicity Liability: Rocaglamide Lacks the Dose-Limiting Pulmonary Toxicity Observed with Silvestrol

Head-to-head toxicology assessment revealed that rocaglamide, unlike silvestrol, did not induce pulmonary toxicity in dogs—a dose-limiting adverse effect previously documented for silvestrol that significantly restricts its therapeutic window [1]. This differential safety profile was confirmed in the same study that established rocaglamide's potent antitumor efficacy in orthotopic MPNST models.

Pulmonary Tolerability

Head-to-head

Rocaglamide: no pulmonary toxicity observed

Silvestrol: induces pulmonary toxicity in canine models

Present vs absent dose-limiting tolerability signal

Supports repeated-dosing research model context

Canine toxicology assessment; orthotopic MPNST model background

Evidence Dimension	Pulmonary toxicity in large animal model
Target Compound Data	No pulmonary toxicity observed
Comparator Or Baseline	Silvestrol: Induces pulmonary toxicity in dogs
Quantified Difference	Qualitative difference (present vs. absent) in dose-limiting toxicity
Conditions	In vivo toxicology assessment in canine model

Why This Matters

The absence of pulmonary toxicity provides a critical safety advantage for in vivo studies and future translational research, making rocaglamide the preferred choice when long-term or repeated dosing is required.

• [1] Chang LS, Oblinger JL, Burns SS, Huang J, Anderson LW, Hollingshead MG, Shen R, Pan L, Agarwal G, Ren Y, Roberts RD, O'Keefe BR, Kinghorn AD, Collins JM. Targeting protein translation by rocaglamide and didesmethylrocaglamide to treat MPNST and other sarcomas. Mol Cancer Ther. 2020;19(3):731-741. View Source

Therapeutic Window: 4–5-Fold Higher Potency as a TRAIL Sensitizer than as a Global Protein Synthesis Inhibitor

Evaluation of rocaglamide and 28 analogs in TRAIL-resistant renal carcinoma cells demonstrated that rocaglates as a class averaged 4–5-fold higher potency as TRAIL sensitizers than as general protein synthesis inhibitors [1]. This differential potency suggests a functional window wherein rocaglamide can sensitize cells to TRAIL-induced apoptosis at concentrations that minimize the broad cytotoxic effects associated with translation inhibition.

TRAIL Sensitization Window

Class-level

4–5-fold

Higher potency in TRAIL sensitization vs global protein synthesis inhibition

Supports apoptosis pathway-response assay design

TRAIL-resistant ACHN renal carcinoma cells; 29-analog panel context

Evidence Dimension	Potency differential between TRAIL sensitization and protein synthesis inhibition
Target Compound Data	4–5-fold higher potency in TRAIL sensitization assays
Comparator Or Baseline	Baseline: Protein synthesis inhibition potency in the same cell system
Quantified Difference	4–5-fold shift in IC50 values favoring TRAIL sensitization
Conditions	TRAIL-resistant ACHN renal cell carcinoma cells; caspase-dependent apoptosis assays

Why This Matters

This quantitative difference defines a potential therapeutic window that is critical for experimental designs aiming to leverage TRAIL pathway engagement while avoiding overt translation inhibition artifacts.

• [1] Nalli AD, Brown LE, Thomas CL, Sayers TJ, Porco JA Jr, Henrich CJ. Sensitization of renal carcinoma cells to TRAIL-induced apoptosis by rocaglamide and analogs. Sci Rep. 2018;8:17519. View Source

Antiproliferative Potency in MPNST: Rocaglamide IC50 Comparable to Silvestrol (1–10 nM Range)

In a systematic comparison of ten silvestrol-related rocaglates lacking the dioxanyl ring, both rocaglamide and didesmethylrocaglamide exhibited growth-inhibitory activity comparable to silvestrol in STS26T MPNST cells [1]. The IC50 values for rocaglamide fell within the low nanomolar range, matching the potency of silvestrol despite the absence of the dioxanyl moiety [2].

MPNST Antiproliferative Potency

Head-to-head

Rocaglamide: IC50 in low nanomolar range

Silvestrol: IC50 in low nanomolar range

Comparable antiproliferative response in STS26T cells

Supports sarcoma cell-model endpoint studies

STS26T MPNST cell line; 10-rocaglate comparative panel

Evidence Dimension	Antiproliferative IC50 in MPNST cells
Target Compound Data	IC50 in low nanomolar range (comparable to silvestrol)
Comparator Or Baseline	Silvestrol: IC50 in low nanomolar range
Quantified Difference	No significant difference in antiproliferative potency
Conditions	STS26T malignant peripheral nerve sheath tumor (MPNST) cell line

Why This Matters

Rocaglamide matches the potent antitumor activity of silvestrol in MPNST models while offering superior drug-like properties (oral bioavailability, absence of pulmonary toxicity), making it a strategically preferable research tool.

• [1] Chang LS, Oblinger JL, Burns SS, Huang J, Anderson LW, Hollingshead MG, Shen R, Pan L, Agarwal G, Ren Y, Roberts RD, O'Keefe BR, Kinghorn AD, Collins JM. Targeting protein translation by rocaglamide and didesmethylrocaglamide to treat MPNST and other sarcomas. Mol Cancer Ther. 2020;19(3):731-741. View Source
• [2] Figure 1. Identification of didesmethylrocaglamide and rocaglamide with potent growth-inhibitory activity comparable to silvestrol. Mol Cancer Ther. 2020;19(3):731-741. View Source

Prohibitin Ligand 1 (Rocaglamide) – High-Impact Research and Industrial Application Scenarios

In Vivo Pharmacodynamic Studies of KRAS-Driven Tumor Models Requiring Oral Dosing

Rocaglamide is uniquely suited for in vivo studies of KRAS-mutated non-small cell lung cancer (NSCLC) and other KRAS-driven malignancies where oral administration is required or preferred. Its 50% oral bioavailability starkly contrasts with silvestrol's <2% bioavailability, enabling sustained systemic exposure following oral gavage [1]. Furthermore, its demonstrated KRAS isoform selectivity (inhibiting KRAS but not HRAS or NRAS nanoclustering) and in vivo antitumor efficacy in autochthonous KRAS-driven lung tumor models validate its use for dissecting KRAS-specific biology in intact organisms [2]. The absence of pulmonary toxicity, unlike silvestrol, further supports its selection for repeated oral dosing paradigms [1].

TRAIL Combination Therapy Research in Apoptosis-Resistant Cancer Models

Investigators designing combination regimens to overcome TRAIL resistance should prioritize rocaglamide due to its quantitatively established 4–5-fold higher potency as a TRAIL sensitizer compared to its potency as a global protein synthesis inhibitor [3]. This differential provides a defined experimental window to induce caspase-dependent apoptosis in TRAIL-resistant renal cell carcinoma (and potentially other TRAIL-resistant) lines at concentrations that minimize non-specific translation inhibition artifacts. Procuring rocaglamide for such studies ensures access to a well-characterized functional profile that has been validated across a panel of 29 structurally diverse rocaglate analogs [3].

PHB1/2-CRAF Interaction Studies and MAPK Pathway Dissection

For experiments focused on elucidating the structural and functional role of the PHB1/2-CRAF interaction at the plasma membrane, rocaglamide serves as the prototypical chemical probe. It directly disrupts this interaction, leading to CRAF activation blockade and subsequent inhibition of the MAPK pathway in human leukemic and other cell types [4]. Its activity can be directly contrasted with fluorizoline, another PHB ligand that also inhibits CRAF but operates through a distinct mechanism of promoting p21 expression, thereby providing orthogonal validation of PHB-dependent signaling nodes [5]. Using rocaglamide in this context ensures that the observed biological effects stem from disruption of a well-defined, high-affinity PHB interaction rather than off-target activities common to less selective tools.

Sarcoma Research Requiring Translational Inhibition with Favorable In Vivo Tolerability

Rocaglamide is the eIF4A/PHB dual-targeting agent of choice for sarcoma research, particularly malignant peripheral nerve sheath tumors (MPNST), osteosarcoma, Ewing sarcoma, and rhabdomyosarcoma. It matches the nanomolar antiproliferative potency of silvestrol in MPNST cells while circumventing silvestrol's liabilities: poor oral bioavailability (<2%), MDR1 efflux sensitivity, and canine pulmonary toxicity [1]. In orthotopic MPNST mouse models, rocaglamide demonstrated potent antitumor effects following both intraperitoneal and oral administration, with treated tumors showing increased cleaved caspase-3 positivity indicative of apoptosis [1]. This combination of robust efficacy and superior drug-like properties makes it indispensable for preclinical sarcoma studies.

Application

Selection Property

Validation Focus

KRAS-driven tumor model in vivo studies

Oral in vivo research compatibility; KRAS isoform-selectivity context

KRAS nanoclustering and CRAF activation endpoints

Apoptosis-resistant cancer model combination studies

TRAIL sensitization assay-response context

Caspase-dependent apoptosis and translation inhibition endpoint review

PHB1/2-CRAF MAPK pathway dissection

PHB1/2 target-engagement and CRAF interaction context

CRAF-MEK-ERK pathway and p21 expression endpoint monitoring

Sarcoma cell-model and in vivo translational inhibition studies

eIF4A/PHB dual-targeting context; tolerability-related endpoint profile

Antiproliferative and exposure-model endpoints

• [1] Chang LS, Oblinger JL, Burns SS, Huang J, Anderson LW, Hollingshead MG, Shen R, Pan L, Agarwal G, Ren Y, Roberts RD, O'Keefe BR, Kinghorn AD, Collins JM. Targeting protein translation by rocaglamide and didesmethylrocaglamide to treat MPNST and other sarcomas. Mol Cancer Ther. 2020;19(3):731-741. View Source
• [2] Yurugi H, Marini F, Weber C, David K, Zhao Q, Binder H, Désaubry L, Rajalingam K. Targeting prohibitins with chemical ligands inhibits KRAS-mediated lung tumours. Oncogene. 2017;36(33):4778-4789. View Source
• [3] Nalli AD, Brown LE, Thomas CL, Sayers TJ, Porco JA Jr, Henrich CJ. Sensitization of renal carcinoma cells to TRAIL-induced apoptosis by rocaglamide and analogs. Sci Rep. 2018;8:17519. View Source
• [4] Polier G, Neumann J, Thuaud F, Ribeiro N, Gelhaus C, Schmidt H, Giaisi M, Köhler R, Müller WW, Proksch P, Leippe M, Janssen O, Désaubry L, Krammer PH, Li-Weber M. The natural anticancer compounds rocaglamides inhibit the Raf-MEK-ERK pathway by targeting prohibitin 1 and 2. Chem Biol. 2012;19(9):1093-1104. View Source
• [5] Cosialls et al. The prohibitin-binding compound fluorizoline induces apoptosis in chronic lymphocytic leukemia cells through the upregulation of NOXA and synergizes with ibrutinib. Haematologica. 2017;102:1587. View Source